1-(3,5-dimethylbenzoyl)-4-(diphenylmethyl)piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(3,5-dimethylphenyl)methanone
• InChI: InChI=1S/C26H28N2O/c1-20-17-21(2)19-24(18-20)26(29)28-15-13-27(14-16-28)25(22-9-5-3-6-10-22)23-11-7-4-8-12-23/h3-12,17-19,25H,13-16H2,1-2H3
• InChI Key: OUGJLTLLSHIGLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H28N2O
• Molecular Weight: 384.5 g/mol

Description

The compound “1-(3,5-dimethylbenzoyl)-4-(diphenylmethyl)piperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. The “3,5-dimethylbenzoyl” and “diphenylmethyl” indicate the presence of benzene rings with different substitutions, which can greatly influence the properties and reactivity of the compound.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would consist of a piperazine ring with a 3,5-dimethylbenzoyl group attached at one nitrogen and a diphenylmethyl group attached at the other. The presence of these aromatic groups could result in interesting electronic and steric effects.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological context. Piperazine derivatives have been studied for a variety of biological activities, including as antipsychotic, antimicrobial, and antiparasitic agents. The specific activities of this compound would depend on its interactions with biological targets, which are not known based on the current information.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific experimental data. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

The study of piperazine derivatives is an active area of research due to their diverse biological activities. This particular compound could be of interest for further study, depending on its observed activities and properties. Future research could involve the synthesis of this compound, investigation of its properties and reactivity, and evaluation of its biological activity.